Cas no 1909337-00-3 (1-(but-3-en-1-yl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 1-(but-3-en-1-yl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 1909337-00-3
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• MDL: MFCD29762914
• CID: 5246758
• PubChem ID: 121553671
• Update Time: 2025-07-21

1-(but-3-en-1-yl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanamine, 1-(3-buten-1-yl)-
• [1-(but-3-en-1-yl)-1H-1,2,3-triazol-4-yl]methanamine
• 1-(but-3-en-1-yl)-1H-1,2,3-triazol-4-ylmethanamine

• MDL： MFCD29762914
• Inchi： 1S/C7H12N4/c1-2-3-4-11-6-7(5-8)9-10-11/h2,6H,1,3-5,8H2
• InChI Key： CZHNGMJRGNGDIA-UHFFFAOYSA-N
• SMILES： N1(CCC=C)C=C(CN)N=N1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 283.6±42.0 °C at 760 mmHg
• Flash Point: 125.3±27.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(but-3-en-1-yl)-1H-1,2,3-triazol-4-ylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(but-3-en-1-yl)-1H-1,2,3-triazol-4-ylmethanamine

Research Brief on 1-(but-3-en-1-yl)-1H-1,2,3-triazol-4-ylmethanamine (CAS: 1909337-00-3): Recent Advances and Applications

The compound 1-(but-3-en-1-yl)-1H-1,2,3-triazol-4-ylmethanamine (CAS: 1909337-00-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and bioconjugation. This research brief synthesizes the latest findings on this compound, highlighting its structural properties, synthetic methodologies, and potential therapeutic applications.

Recent studies have demonstrated that 1-(but-3-en-1-yl)-1H-1,2,3-triazol-4-ylmethanamine serves as a valuable scaffold for the development of novel bioactive molecules. Its unique triazole moiety, combined with the reactive but-3-en-1-yl group, enables efficient click chemistry reactions, making it a promising candidate for targeted drug delivery systems. Researchers have successfully utilized this compound in the synthesis of covalent inhibitors and probes for protein labeling, leveraging its ability to form stable linkages under mild conditions.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a key intermediate in the development of kinase inhibitors. The study reported that derivatives of 1-(but-3-en-1-yl)-1H-1,2,3-triazol-4-ylmethanamine exhibited potent inhibitory activity against specific oncogenic kinases, with IC50 values in the nanomolar range. These findings underscore the compound's potential as a pharmacophore in cancer therapeutics.

Another significant application of this compound lies in the field of bioconjugation. A recent Nature Chemical Biology article detailed its use in site-specific protein modification, where the but-3-en-1-yl group facilitated selective reactions with thiol-containing biomolecules. This approach has been instrumental in the development of antibody-drug conjugates (ADCs), offering improved stability and efficacy compared to traditional conjugation methods.

From a synthetic perspective, advancements in the preparation of 1-(but-3-en-1-yl)-1H-1,2,3-triazol-4-ylmethanamine have been reported. A novel one-pot synthesis strategy, combining copper-catalyzed azide-alkyne cycloaddition (CuAAC) with subsequent functionalization, has been optimized to yield the compound with high purity and scalability. This methodological improvement addresses previous challenges related to yield and reproducibility, paving the way for broader industrial adoption.

Looking ahead, researchers are exploring the compound's utility in emerging areas such as PROTAC (proteolysis-targeting chimera) design and covalent fragment-based drug discovery. Preliminary data suggest that its dual functionality—amine and alkene groups—enables the construction of bifunctional molecules capable of engaging multiple biological targets simultaneously. These developments position 1-(but-3-en-1-yl)-1H-1,2,3-triazol-4-ylmethanamine as a cornerstone in next-generation drug design.

In conclusion, the growing body of research on 1-(but-3-en-1-yl)-1H-1,2,3-triazol-4-ylmethanamine (CAS: 1909337-00-3) highlights its multifaceted role in modern medicinal chemistry. Its applications span from targeted therapeutics to bioconjugation, driven by its unique chemical properties and synthetic accessibility. Continued investigation into its pharmacological potential and optimization of its derivatives is expected to yield further breakthroughs in the coming years.